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Compound of Interest

1-Chloro-4-
Compound Name:
(difluoromethoxy)benzene

cat. No.: B1311658

This guide provides a comprehensive overview of the chemical structure and molecular
properties of 1-Chloro-4-(difluoromethoxy)benzene, a compound of interest for researchers,
scientists, and professionals in drug development.

Chemical Identity and Properties

1-Chloro-4-(difluoromethoxy)benzene is an aromatic organic compound. The structure
features a benzene ring substituted with a chlorine atom and a difluoromethoxy group. This
substitution pattern imparts specific chemical properties that make it a valuable intermediate in
the synthesis of pharmaceuticals and agrochemicals.

Quantitative Data Summary

The key quantitative data for 1-Chloro-4-(difluoromethoxy)benzene are summarized in the
table below for ease of reference and comparison.
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Property Value References
Molecular Formula C7HsCIF20 [1112][3]
Molecular Weight 178.56 g/mol [1][2]
CAS Number 81932-03-8 [11[2][3]
Topological Polar Surface Area

polod 9.23 A2 [1]
(TPSA)
LogP (octanol-water partition

N 2.9414 [1]

coefficient)
Hydrogen Bond Acceptors 1 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 2 [1]

Chemical Structure Visualization

The two-dimensional chemical structure of 1-Chloro-4-(difluoromethoxy)benzene is depicted
in the diagram below. This visualization aids in understanding the spatial arrangement of the
atoms and functional groups within the molecule.

Caption: Chemical structure of 1-Chloro-4-(difluoromethoxy)benzene.

Experimental Protocols

While this document focuses on the fundamental structural and molecular weight information
readily available in chemical databases, detailed experimental protocols for the synthesis or
analysis of 1-Chloro-4-(difluoromethoxy)benzene would typically be found in peer-reviewed
scientific literature or patents. These protocols would include specifics on starting materials,
reaction conditions (temperature, pressure, catalysts), purification methods (such as distillation
or chromatography), and analytical techniques for characterization (e.g., NMR spectroscopy,
mass spectrometry, and elemental analysis). For drug development professionals, further
experimental protocols would involve in vitro and in vivo studies to determine the compound's
pharmacokinetic and pharmacodynamic profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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